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Compound of Interest

Compound Name: Ioversol hydrolysate-1

Cat. No.: B033358 Get Quote

An In-depth Technical Guide to Ioversol
Hydrolysate-1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ioversol hydrolysate-1, a known

impurity and degradation product of the non-ionic, iodinated contrast agent, Ioversol. This

document details its chemical identity, formation pathway, and analytical methodologies for its

detection and quantification, aimed at supporting research, quality control, and drug

development activities in the pharmaceutical industry.

Core Compound Identification
Ioversol hydrolysate-1, a key related substance of Ioversol, is identified by the following

chemical descriptors.
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Parameter Value Reference

Chemical Name

N,N'-Bis(2,3-

dihydroxypropyl)-5-(2-

hydroxyacetamido)-2,4,6-

triiodoisophthalamide

[1]

Synonyms
Ioversol hydrolysate-1, Ioversol

N-1, N-Desmethyl Iomeprol
[1][2]

CAS Number 77868-40-7 [1]

Molecular Formula C16H20I3N3O8 [1]

Molecular Weight 763.06 g/mol [1]

Formation via Hydrolysis: A Degradation Pathway of
Ioversol
Ioversol hydrolysate-1 is formed through the hydrolysis of the N-(2-hydroxyethyl)acetamide

side chain of the Ioversol molecule. This degradation can occur under certain conditions, such

as during synthesis, formulation, or storage, particularly under acidic or basic stress. The

hydrolysis results in the cleavage of the C-N bond of the tertiary amide, leading to the removal

of the N-(2-hydroxyethyl) group.

A patented method for the synthesis of Ioversol describes a "selective hydrolysis" step to

remove an O-alkyl isomer impurity. In this process, the impurity is hydrolyzed to a compound

referred to as "Compound C," which is N,N'-bis(2,3-dihydroxypropyl)-5-glycolamido-2,4,6-

triiodoisophthalamide, the same chemical entity as Ioversol hydrolysate-1. This indicates that

hydrolysis is a recognized pathway for the formation of this impurity during the manufacturing

process of Ioversol.[3]
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Hydrolysis Reaction

Ioversol
C18H24I3N3O9

Ioversol Hydrolysate-1
(N-Desmethyl Iomeprol)

C16H20I3N3O8

 H₂O / H⁺ or OH⁻ 

Cleavage of N-(2-hydroxyethyl) group
2-Aminoethanol

Sample Preparation

Forced Degradation

Analysis

Ioversol Drug Substance/Product

Acid Hydrolysis
(0.1N HCl, 60°C)

Base Hydrolysis
(0.1N NaOH, 60°C)

Oxidative Stress
(3% H₂O₂ RT)

Photolytic Stress
(UV light, 24h)

Thermal Stress
(Water, 60°C)

HPLC-DAD Analysis

Data Acquisition & Processing
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Drug Substance & Product

Degradation & Impurity

Analytical Control

Ioversol

Ioversol Formulation Hydrolysis
(Stress Condition)

Ioversol Hydrolysate-1
(Impurity)

Stability-Indicating
HPLC Method

Method Validation
(ICH Guidelines)

Quality Control & Assurance

Ensures Safety & Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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